molecular formula C16H21FN2O2 B7594496 N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide

N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide

Cat. No. B7594496
M. Wt: 292.35 g/mol
InChI Key: LYOVOFCACMPYMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide, also known as FPh-PAC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FPh-PAC is a synthetic compound that belongs to the class of piperidine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide is not fully understood. However, it has been suggested that this compound may exert its effects by modulating the activity of various neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). This compound has also been found to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes that are involved in the inflammatory response. Additionally, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized with high purity and good yields. This compound has also been found to exhibit significant anti-inflammatory and analgesic effects, making it a useful tool for studying the inflammatory response and pain pathways. However, this compound has some limitations for lab experiments. It has been found to exhibit some toxicity at high doses, which may limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for the study of N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide. One area of research is the development of this compound derivatives with improved pharmacological properties. Another area of research is the investigation of the potential use of this compound as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in cancer therapy.

Synthesis Methods

The synthesis of N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide involves the reaction of 3-fluorophenylpiperidine with oxalyl chloride, followed by the reaction with 2,2-dimethoxypropane. The resulting compound is then treated with ammonia to obtain this compound. This method has been reported to yield this compound with high purity and good yields.

Scientific Research Applications

N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory and analgesic effects in various animal models. This compound has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been found to exhibit anti-cancer properties and has been studied for its potential use in cancer therapy.

properties

IUPAC Name

N-[1-(3-fluorophenyl)piperidin-3-yl]oxolane-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21FN2O2/c17-13-3-1-5-15(9-13)19-7-2-4-14(10-19)18-16(20)12-6-8-21-11-12/h1,3,5,9,12,14H,2,4,6-8,10-11H2,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LYOVOFCACMPYMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C2=CC(=CC=C2)F)NC(=O)C3CCOC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21FN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.